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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the intricate magnetic phase transitions of the

intermetallic compound Lanthanum-Nickel (2/7), or La2Ni7. This material, a subject of

significant research interest, exhibits weak itinerant antiferromagnetism with a cascade of

temperature-induced magnetic ordering phenomena. This document provides a comprehensive

overview of its magnetic properties, detailed experimental protocols for characterization, and

visual representations of the underlying physical processes to facilitate a deeper understanding

for researchers and scientists.

Core Concepts: Weak Itinerant Antiferromagnetism
and Multiple Phase Transitions
La2Ni7 crystallizes in a hexagonal Ce2Ni7-type structure. Its magnetic behavior is

characterized as weak itinerant antiferromagnetism, where the magnetic moments are not

localized to specific atomic sites but are carried by delocalized conduction electrons. A key

feature of La2Ni7 is the presence of multiple magnetic phase transitions at low temperatures.

In zero applied magnetic field, single crystal studies have identified a series of transitions,

indicating a complex interplay of magnetic interactions.[1][2]

The ground state of hexagonal La2Ni7 is a weak itinerant antiferromagnet.[3] At low magnetic

fields, it exhibits a Néel temperature (T_N) of approximately 50 K.[3] However, more detailed

investigations on single crystals have revealed a cascade of three distinct zero-field magnetic
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phase transitions.[1][2][4][5][6][7] These transitions delineate three magnetically ordered

phases, often referred to as A, B, and C.[6] The highest temperature phase has been shown to

possess a clear ferromagnetic component.[1][5][6][7]

Quantitative Magnetic Properties of La2Ni7
The following table summarizes the key quantitative data associated with the magnetic phase

transitions in single crystal La2Ni7.

Property Value Notes

Crystal Structure
Hexagonal, Ce2Ni7 type,

P63/mmc space group
[4][8][9]

Magnetic Ordering
Weak Itinerant

Antiferromagnetic (wAFM)
[3][8]

Zero-Field Transition

Temperature (T1)
~61.0 K (± 0.2 K)

Transition from paramagnetic

to Phase C.[1][2]

Zero-Field Transition

Temperature (T2)
~56.5 K (± 0.2 K)

Transition from Phase C to

Phase B.[1][2]

Zero-Field Transition

Temperature (T3)
~42.2 K (± 0.2 K)

Transition from Phase B to

Phase A.[1][2]

Phase A (T < T3)
Commensurate

Antiferromagnetic
[7]

Phase B (T3 < T < T2)
Incommensurate

Antiferromagnetic
[7]

Phase C (T2 < T < T1)

Incommensurate

Antiferromagnetic with a

ferromagnetic component

[1][7]

Saturated Magnetic Moment ~0.12 µB/Ni [2]

Metamagnetic Transition Field ~4.6 T (at 4.2 K)
From wAFM to a weak itinerant

ferromagnetic (wFM) state.[8]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Map%3A_Inorganic_Chemistry_(Housecroft)/04%3A_Experimental_Techniques/4.14%3A_Magnetism/4.14.04%3A_Magnetic_Susceptibility_Measurements
https://www.researchgate.net/publication/257996348_Magnetocaloric_effect_and_heat_capacity_in_the_phase-transition_region
https://en.wikipedia.org/wiki/Magnetic_susceptibility
https://digital.csic.es/bitstream/10261/252088/1/1-s2.0-S0040603121001945-main.pdf?utm_source=consensus
https://journals.aps.org/prb/abstract/10.1103/PhysRevB.57.7442
https://arxiv.org/pdf/2203.06341
https://journals.aps.org/prb/abstract/10.1103/PhysRevB.57.7442
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Map%3A_Inorganic_Chemistry_(Housecroft)/04%3A_Experimental_Techniques/4.14%3A_Magnetism/4.14.04%3A_Magnetic_Susceptibility_Measurements
https://digital.csic.es/bitstream/10261/252088/1/1-s2.0-S0040603121001945-main.pdf?utm_source=consensus
https://journals.aps.org/prb/abstract/10.1103/PhysRevB.57.7442
https://arxiv.org/pdf/2203.06341
https://en.wikipedia.org/wiki/Magnetic_susceptibility
https://pubs.aip.org/aip/jpr/article/2/1/11/241560/Analysis-of-Specific-Heat-Data-in-the-Critical
http://przyrbwn.icm.edu.pl/APP/PDF/124/a124z6p12.pdf
http://www.pcg-scmp.org/images_pcgscmp/8/8a/Magnetic_Rietveld_handouts.pdf
https://pubs.aip.org/aip/jpr/article/2/1/11/241560/Analysis-of-Specific-Heat-Data-in-the-Critical
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Map%3A_Inorganic_Chemistry_(Housecroft)/04%3A_Experimental_Techniques/4.14%3A_Magnetism/4.14.04%3A_Magnetic_Susceptibility_Measurements
https://www.researchgate.net/publication/257996348_Magnetocaloric_effect_and_heat_capacity_in_the_phase-transition_region
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Map%3A_Inorganic_Chemistry_(Housecroft)/04%3A_Experimental_Techniques/4.14%3A_Magnetism/4.14.04%3A_Magnetic_Susceptibility_Measurements
https://www.researchgate.net/publication/257996348_Magnetocaloric_effect_and_heat_capacity_in_the_phase-transition_region
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Map%3A_Inorganic_Chemistry_(Housecroft)/04%3A_Experimental_Techniques/4.14%3A_Magnetism/4.14.04%3A_Magnetic_Susceptibility_Measurements
https://www.researchgate.net/publication/257996348_Magnetocaloric_effect_and_heat_capacity_in_the_phase-transition_region
https://arxiv.org/pdf/2203.06341
https://arxiv.org/pdf/2203.06341
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/Map%3A_Inorganic_Chemistry_(Housecroft)/04%3A_Experimental_Techniques/4.14%3A_Magnetism/4.14.04%3A_Magnetic_Susceptibility_Measurements
https://arxiv.org/pdf/2203.06341
https://www.researchgate.net/publication/257996348_Magnetocaloric_effect_and_heat_capacity_in_the_phase-transition_region
https://pubs.aip.org/aip/jpr/article/2/1/11/241560/Analysis-of-Specific-Heat-Data-in-the-Critical
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Detailed experimental investigation is crucial to unravel the complex magnetic behavior of

La2Ni7. Below are methodologies for key experiments.

Single Crystal Growth
High-quality single crystals are essential for accurate determination of anisotropic magnetic

properties.

Method: La2Ni7 single crystals can be grown from a binary La-Ni melt.[1][2]

Melt Preparation: High-purity Lanthanum (99.9%) and Nickel (99.99%) are mixed in the

desired stoichiometric ratio (2:7).

Crucible: The mixture is placed in an alumina crucible.

Furnace: The crucible is heated in a resistance furnace under an inert atmosphere (e.g.,

argon) to a temperature above the melting point of the compound.

Cooling: The melt is then slowly cooled to allow for the formation of large single crystals. The

specific cooling rate is a critical parameter that needs to be optimized.

Crystal Extraction: Once cooled, the single crystals can be mechanically extracted from the

melt.

Neutron Diffraction
Neutron diffraction is a powerful technique to determine the magnetic structure, including the

arrangement and magnitude of the magnetic moments.

Methodology:

Sample Preparation: A single crystal of La2Ni7 is mounted on a goniometer. The crystal

orientation is determined using Laue X-ray diffraction.

Instrumentation: A triple-axis or a time-of-flight neutron spectrometer is used. For example,

the HB-1A Fixed-Incident-Energy Triple-Axis Spectrometer at the High Flux Isotope Reactor
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(HFIR), Oak Ridge National Laboratory.[10]

Experimental Conditions:

The crystal is cooled to the desired temperature using a closed-cycle refrigerator.

A monochromatic neutron beam of a specific energy (e.g., 14.7 meV) is directed at the

sample.[10]

The scattered neutrons are detected at various angles.

Data Collection: Diffraction patterns are collected at different temperatures, especially

around the phase transition temperatures. Scans are performed in different reciprocal lattice

planes to map out the magnetic Bragg peaks.

Data Analysis:

The positions of the magnetic Bragg peaks are used to determine the magnetic

propagation vector, which describes the periodicity of the magnetic structure. For La2Ni7,

both commensurate and incommensurate propagation vectors have been observed.[7]

The intensities of the magnetic Bragg peaks are used to refine the magnetic structure

model, including the direction and magnitude of the magnetic moments on the Ni sites.

Software like FullProf or Jana2006 can be used for this analysis.

Magnetic Susceptibility Measurement
Magnetic susceptibility measurements provide information about the magnetic response of the

material to an applied magnetic field and are crucial for identifying magnetic phase transitions.

Methodology:

Instrumentation: A SQUID (Superconducting Quantum Interference Device) magnetometer

or a VSM (Vibrating Sample Magnetometer) is typically used.

Sample Preparation: A small, well-characterized single crystal is mounted in a sample holder

with its crystallographic axes aligned with respect to the applied magnetic field.
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DC Susceptibility:

Zero-Field-Cooled (ZFC): The sample is cooled from the paramagnetic state to the lowest

temperature in zero magnetic field. A small DC magnetic field (e.g., 100 Oe) is then

applied, and the magnetization is measured as the temperature is slowly increased.

Field-Cooled (FC): The sample is cooled from the paramagnetic state to the lowest

temperature in the presence of the same DC magnetic field. The magnetization is then

measured as the temperature is increased.

The transition temperatures are identified by anomalies (e.g., peaks, kinks) in the

susceptibility vs. temperature curves.

AC Susceptibility:

An oscillating magnetic field of a specific frequency and amplitude is applied.

The in-phase (χ') and out-of-phase (χ'') components of the susceptibility are measured as

a function of temperature.

AC susceptibility is particularly sensitive to dynamic magnetic phenomena and can provide

more precise determination of transition temperatures.

Specific Heat Measurement
Specific heat measurements are essential for detecting phase transitions as they are

accompanied by anomalies in the heat capacity.

Methodology:

Instrumentation: A physical property measurement system (PPMS) with a heat capacity

option is commonly used. The relaxation (time-constant) method is a standard technique.

Sample Preparation: A small, flat single crystal is attached to the sample platform of the

calorimeter using a small amount of thermal grease to ensure good thermal contact.

Measurement Procedure:
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The sample is cooled to the lowest desired temperature.

The measurement involves applying a small heat pulse to the sample and measuring the

subsequent temperature relaxation.

The heat capacity is determined from the analysis of this relaxation curve.

Data Collection: The heat capacity is measured as a function of temperature, with a slow

temperature sweep rate to ensure thermal equilibrium. Measurements are performed in zero

magnetic field and in various applied magnetic fields to map out the H-T phase diagram.

Data Analysis: The magnetic phase transitions are identified by sharp, lambda-like anomalies

in the specific heat versus temperature data. The entropy change associated with the

transitions can be calculated by integrating the magnetic contribution to the specific heat

divided by temperature.

Visualizations
Experimental Workflow for Characterizing La2Ni7
Magnetic Phases

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Magnetic Property Measurement

Data Analysis & Interpretation

Single Crystal Growth
(La-Ni Melt)

Crystal Structure & Orientation
(X-ray Diffraction)

Neutron Diffraction Magnetic Susceptibility
(DC and AC) Specific Heat

Magnetic Structure Determination
(Commensurate/Incommensurate Phases) H-T Phase Diagram Construction Thermodynamic Property Analysis

(Entropy, Critical Behavior)

Paramagnetic
Phase C

(Incommensurate AFM
+ Ferro component)

 T1 ≈ 61.0 K Phase B
(Incommensurate AFM)

 T2 ≈ 56.5 K Phase A
(Commensurate AFM)

 T3 ≈ 42.2 K

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15484396?utm_src=pdf-body-img
https://www.benchchem.com/product/b15484396?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15484396?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chem.libretexts.org [chem.libretexts.org]

2. researchgate.net [researchgate.net]

3. pcg-scmp.org [pcg-scmp.org]

4. Magnetic susceptibility - Wikipedia [en.wikipedia.org]

5. digital.csic.es [digital.csic.es]

6. journals.aps.org [journals.aps.org]

7. arxiv.org [arxiv.org]

8. pubs.aip.org [pubs.aip.org]

9. przyrbwn.icm.edu.pl [przyrbwn.icm.edu.pl]

10. thermtest.com [thermtest.com]

To cite this document: BenchChem. [Unveiling the Magnetic Complexity of La2Ni7: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15484396#lanthanum-nickel-2-7-magnetic-phase-
transitions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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